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Compound of Interest

Phosphonic dichloride, 1,2-
Compound Name:
propadienyl-

Cat. No.: B100551

Technical Support Center: Phosphonic Dichloride,
1,2-propadienyl-

Disclaimer: Specific safety and handling data for "Phosphonic dichloride, 1,2-propadienyl-"
(CAS No. 17166-36-8) is not readily available. The information provided below is based on the
known hazards of analogous compounds such as propyl-, methyl-, and phenylphosphonic
dichloride, as well as general best practices for handling water-reactive, corrosive, and
pyrophoric substances.[1][2][3][4][5][6][7][8][9] Researchers must exercise extreme caution and
consult with their institution's environmental health and safety (EHS) department before
handling this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Phosphonic dichloride, 1,2-propadienyl-?

Based on analogous compounds, "Phosphonic dichloride, 1,2-propadienyl-" is expected to
be:

» Highly Water-Reactive: Reacts violently with water, including moisture in the air, to produce
toxic and corrosive gases such as hydrogen chloride.[7][8][9] This reaction can be highly
exothermic and may lead to pressure buildup in enclosed containers.

o Corrosive: Causes severe burns to the skin, eyes, and respiratory tract.[6][7][9]
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o Harmful if Inhaled, Swallowed, or in Contact with Skin: Acute exposure can cause significant
damage to the digestive and respiratory tracts.[6]

o Potentially Pyrophoric: While not confirmed for this specific compound, similar
organophosphorus halides can be pyrophoric, meaning they may ignite spontaneously in air.

[11[2][3]
Q2: What are the initial signs of exposure to Phosphonic dichloride, 1,2-propadienyl-?
Symptoms of acute exposure may include:

 Inhalation: Burning pain in the nose and throat, coughing, wheezing, shortness of breath,
and potentially fatal pulmonary edema.[6]

o Skin Contact: Redness, pain, and severe chemical burns.[6][7]

o Eye Contact: Severe irritation, pain, and burns that can lead to permanent eye damage.[6][7]

 Ingestion: Severe burns to the mouth, throat, and stomach, potentially leading to permanent
damage.[6]

Q3: What should I do in case of an emergency?

o Spill: Evacuate the area immediately.[2] Do not use water to clean up the spill.[6][7] Cover
the spill with a dry, inert absorbent material such as sand or vermiculite.[6][7] Use non-
sparking tools for cleanup.

o Fire: Do NOT use water. Use a Class D fire extinguisher for metal fires or a dry chemical
(ABC) extinguisher.[4]

e Personnel Exposure:

o Skin: Immediately flush with copious amounts of water for at least 15 minutes while
removing contaminated clothing.[2][6] Seek immediate medical attention.

o Eyes: Immediately flush with water for at least 15 minutes, holding the eyelids open.[2][6]
Seek immediate medical attention.
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o Inhalation: Move the individual to fresh air.[2][6] If breathing is difficult, administer oxygen.

Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Troubleshooting Guides

Issue

Possible Cause(s)

Troubleshooting Steps

Fuming or smoke upon

opening the container

Reaction with atmospheric

moisture.

Immediately close the
container if possible. Handle
the container in an inert
atmosphere (glove box or
under a blanket of inert gas
like argon or nitrogen). Ensure
all glassware and transfer
equipment are scrupulously

dried before use.

Unexpected pressure buildup

in reaction vessel

Reaction with residual
moisture or incompatible
solvent. Generation of
gaseous byproducts (e.g.,
HCI).

Ensure the reaction is properly
vented to a scrubbing system.
Use only anhydrous solvents
and reagents. Perform the
reaction in a well-ventilated

fume hood.

Discoloration of the compound

Contamination or

decomposition.

Do not use if the compound
appears significantly
discolored or contains solids.
Contact the manufacturer or
your institution's EHS for

disposal guidance.

Poor reactivity in an

experiment

Degradation of the reagent
due to improper storage or

handling.

Ensure the compound has
been stored under an inert
atmosphere and protected
from moisture. Use freshly
opened or properly stored

material.
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Quantitative Data Summary

Due to the limited availability of specific data for "Phosphonic dichloride, 1,2-propadienyl-",
the following table includes data for the target compound where available and for a closely
related analogue, Propylphosphonic dichloride, for reference.

Phosphonic dichloride, 1,2- Propylphosphonic dichloride
Property

propadienyl- (Analogue)
CAS Number 17166-36-8[10] 4708-04-7[11]
Molecular Formula C3H3CI20P[10][12][13] C3H7CI20P[11]
Molecular Weight 156.94 g/mol [10][12] 160.97 g/mol [11]
Boiling Point Not available 88-90 °C at 50 mm Hg[14]
Density Not available 1.29 g/mL at 25 °C[14]
Flash Point Not available >110 °C (>230 °F)[6]
Vapor Pressure Not available 1-5.7 hPa at 20 °C[14]
Log10 of Water solubility in
Water Solubility mol/l: -3.88 (Crippen Reacts with water[11]

Calculated)[12]

Experimental Protocols
Protocol for Safe Transfer of Phosphonic dichloride, 1,2-
propadienyl-

Objective: To safely transfer the reagent from the supplier's bottle to a reaction vessel under an
inert atmosphere.

Materials:
e "Phosphonic dichloride, 1,2-propadienyl-" in a Sure/Seal™ bottle or similar container

» Dry, nitrogen-flushed reaction vessel with a septum
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Dry, gas-tight syringe with a Luer-lock fitting

Long, flexible cannula (double-tipped needle)

Nitrogen or argon gas source with a bubbler

Schlenk line or glove box
Procedure:
e Preparation:

o Ensure all glassware, syringes, and cannulas are oven-dried and cooled under a stream of

inert gas.
o The transfer must be performed in a certified chemical fume hood or a glove box.[1]

o Wear appropriate PPE: flame-resistant lab coat, chemical splash goggles, a face shield,
and chemical-resistant gloves (e.g., nitrile gloves under neoprene or Nomex gloves).[1][5]

 Inert Atmosphere:
o Purge the reaction vessel with inert gas.

o If using a Schlenk line, connect the vessel to the line and perform at least three
vacuum/backfill cycles with the inert gas.

e Transfer:
o Carefully remove the protective cap from the reagent bottle.

o Puncture the septum with the cannula. One end of the cannula should be below the
surface of the liquid, and the other end should be in the headspace of the reaction vessel.

o Insert a needle connected to the inert gas source into the headspace of the reagent bottle

to create a slight positive pressure.
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o The pressure differential will slowly push the liquid through the cannula into the reaction
vessel.

o Monitor the transfer carefully to avoid overfilling the reaction vessel.

o Completion:

o Once the desired amount is transferred, remove the cannula from the reaction vessel first,
then from the reagent bottle.

o Replace the protective cap on the reagent bottle and seal it with paraffin film for storage.

o The reaction vessel is now charged with the reagent under an inert atmosphere.

Protocol for Quenching Residual Phosphonic dichloride,
1,2-propadienyl-

Objective: To safely neutralize small amounts of the reagent after a reaction.

Materials:

Reaction vessel containing residual "Phosphonic dichloride, 1,2-propadienyl-"

Anhydrous isopropanol

Dry dropping funnel

Stirring apparatus

Ice bath

Procedure:
e Preparation:
o Perform the quenching procedure in a chemical fume hood.

o Cool the reaction vessel in an ice bath to dissipate the heat generated during quenching.
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e Quenching:

o Under an inert atmosphere, slowly add anhydrous isopropanol to the reaction mixture via
a dropping funnel with vigorous stirring.[2]

o The addition should be dropwise to control the rate of reaction and prevent a dangerous
exotherm.

o Continue stirring for at least 30 minutes after the addition is complete to ensure all the
reagent has been quenched.

o Workup:

o Once the quenching is complete, the reaction mixture can be further worked up by slowly
adding water or an aqueous solution.

o Dispose of the resulting waste according to your institution's hazardous waste guidelines.

Visualizations
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Personal Protective Equipment (PPE)

Flame-Resistant Lab Coat Chemical Splash Goggles & Face Shield Chemical-Resistant Gloves (Nitrile under Neoprene)

Wear Before Handling

ndling Procedures
\H{\ \ /

Work in Fume Hood or Glove Box

Use Anhydrous Solvents & Glassware ‘

It Fire Occurs If Exposure Occurs
Transfer under Inert Atmosphere

1f Spill Oceyrs

Emergency Response
Never Work Alone e Dry Absorbe d Fire: Use Class D or Dry Chemical Extinguisher Exposure: Flush with Water & Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Spill of Phosphonic dichloride,
1,2-propadienyl- Occurs

Evacuate Immediate Area

i

Alert Colleagues and Supervisor

'

Don Appropriate PPE
(if safe to do so)

i

Contain Spill with Dry,
Inert Material (e.g., Sand)

:

DO NOT USE WATER
or Combustible Absorbents

Collect Absorbed Material
with Non-Sparking Tools

i

Place in a Labeled,
Sealable Container for
Hazardous Waste Disposal

:

Decontaminate the Area
(consult EHS)

Spill Response Complete

Click to download full resolution via product page

Caption: Decision Tree for Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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